Cas no 1131587-80-8 (Methyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate)

• Product Name: Methyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate
• CAS No: 1131587-80-8
• MF: C₁₃H₁₇BrN₂O₂
• MW: 313.190282583237
• CID: 1030533
• PubChem ID: 44828928
• Update Time: 2025-04-20

Methyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(4-methylpiperazin-1-yl)benzoate
• A802791
• AK133836
• CTK8E2049
• FT-0652892
• I14-5473
• KB-145639
• SBB068041
• AKOS015852225
• DB-060316
• methyl 5-bromanyl-2-(4-methylpiperazin-1-yl)benzoate
• 5-bromo-2-(4-methyl-1-piperazinyl)benzoic acid methyl ester
• DTXSID60661015
• 1131587-80-8

• Inchi： 1S/C13H17BrN2O2/c1-15-5-7-16(8-6-15)12-4-3-10(14)9-11(12)13(17)18-2/h3-4,9H,5-8H2,1-2H3
• InChI Key： WBFFVVDESFYFOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 312.04734g/mol
• Monoisotopic Mass: 312.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų